N-(6-chloroquinolin-8-yl)-4-fluorobenzamide

• IUPAC Name: N-(6-chloroquinolin-8-yl)-4-fluorobenzamide
• InChI: InChI=1S/C16H10ClFN2O/c17-12-8-11-2-1-7-19-15(11)14(9-12)20-16(21)10-3-5-13(18)6-4-10/h1-9H,(H,20,21)
• InChI Key: FUNTVFLIBZVGIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=CC(=C2N=C1)NC(=O)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C16H10ClFN2O
• Molecular Weight: 300.71 g/mol

Description

N-(6-chloroquinolin-8-yl)-4-fluorobenzamide, also known as CQFA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(6-chloroquinolin-8-yl)-4-fluorobenzamide involves its interaction with various cellular targets, including enzymes and receptors. N-(6-chloroquinolin-8-yl)-4-fluorobenzamide has been shown to inhibit the activity of certain enzymes, such as topoisomerase II, which is involved in DNA replication and repair. N-(6-chloroquinolin-8-yl)-4-fluorobenzamide has also been shown to bind to certain receptors, such as the dopamine D2 receptor, which is involved in neurotransmission.
Biochemical and Physiological Effects
N-(6-chloroquinolin-8-yl)-4-fluorobenzamide has been shown to have various biochemical and physiological effects in different cell types. In cancer cells, N-(6-chloroquinolin-8-yl)-4-fluorobenzamide has been shown to induce cell death by disrupting DNA replication and repair. In malaria parasites, N-(6-chloroquinolin-8-yl)-4-fluorobenzamide has been shown to inhibit the growth of the parasite by interfering with the metabolism of heme. In neuronal cells, N-(6-chloroquinolin-8-yl)-4-fluorobenzamide has been shown to modulate neurotransmitter release by binding to dopamine receptors.

Advantages and Limitations for Lab Experiments

N-(6-chloroquinolin-8-yl)-4-fluorobenzamide has several advantages for lab experiments, including its high purity and stability, which make it easy to handle and store. However, N-(6-chloroquinolin-8-yl)-4-fluorobenzamide also has some limitations, such as its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(6-chloroquinolin-8-yl)-4-fluorobenzamide. One direction is to investigate its potential as a drug candidate for the treatment of various diseases, including cancer, malaria, and Alzheimer's disease. Another direction is to explore its potential as a building block for the synthesis of other compounds with novel properties. Additionally, further research is needed to better understand the mechanism of action of N-(6-chloroquinolin-8-yl)-4-fluorobenzamide and its effects on different cell types.

Synthesis Methods

The synthesis of N-(6-chloroquinolin-8-yl)-4-fluorobenzamide involves a multi-step process that starts with the reaction of 6-chloro-8-nitroquinoline with 4-fluorobenzoyl chloride in the presence of a base. The resulting intermediate is then reduced with a reducing agent to yield N-(6-chloroquinolin-8-yl)-4-fluorobenzamide. This method has been optimized to provide high yields of N-(6-chloroquinolin-8-yl)-4-fluorobenzamide and has been used in many research studies.

Scientific Research Applications

N-(6-chloroquinolin-8-yl)-4-fluorobenzamide has been extensively studied for its potential applications in various scientific fields. In the field of chemistry, N-(6-chloroquinolin-8-yl)-4-fluorobenzamide has been used as a building block for the synthesis of other compounds. In the field of pharmacology, N-(6-chloroquinolin-8-yl)-4-fluorobenzamide has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer, malaria, and Alzheimer's disease.